Cas no 2172274-97-2 (3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid
• CAS No: 2172274-97-2
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6422041
• PubChem ID: 165571109
• Update Time: 2025-10-18

3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid
• 3-ethyl-1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}azetidine-3-carboxylic acid
• 2172274-97-2
• EN300-1561901

• Inchi： 1S/C25H28N2O6/c1-2-25(23(29)30)15-27(16-25)22(28)14-32-12-11-26-24(31)33-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,2,11-16H2,1H3,(H,26,31)(H,29,30)
• InChI Key： ZPLGZEMNUBDJQY-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(COCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid

Introduction to 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid (CAS No. 2172274-97-2)

3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid, identified by the CAS number 2172274-97-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development. The presence of multiple functional groups, including an azetidine ring, an amide moiety, and an ethoxyacetyl side chain, contributes to its unique chemical properties and reactivity.

The core structure of 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid features an azetidine ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. This type of ring system is well-documented for its role in various bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders. The nitrogen atoms in the azetidine ring can participate in hydrogen bonding interactions, which are crucial for the binding affinity of small molecules to biological targets.

One of the most striking features of this compound is the presence of a fluoren-9-yl methoxycarbonyl group. This moiety not only adds to the molecular weight but also influences the electronic properties of the molecule. Fluorene derivatives are known for their stability and fluorescence characteristics, which make them valuable in various applications, including optoelectronics and bioimaging. The methoxycarbonyl group (also known as an ester) introduces a polar region that can enhance solubility and interact with polar biological targets.

The amine functionality in 3-ethyl-1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}azetidine-3-carboxylic acid is another critical feature. Amines are versatile functional groups that can participate in hydrogen bonding, coordinate with metal ions, and undergo various chemical reactions such as acylation and alkylation. In pharmaceutical contexts, amine-containing compounds often exhibit significant biological activity due to their ability to interact with enzymes and receptors.

The ethoxyacetyl side chain further enhances the complexity of this molecule. Ethoxyacetyl groups are commonly found in pharmaceuticals due to their ability to modify both solubility and metabolic stability. This particular arrangement can influence how the molecule behaves within biological systems, potentially affecting its pharmacokinetic profile.

Recent research in medicinal chemistry has highlighted the importance of 3-heterocyclic compounds in drug discovery. Heterocycles such as azetidine are particularly interesting because they can mimic natural products found in living organisms, providing a rich scaffold for designing new therapeutic agents. The structural diversity offered by heterocycles allows chemists to fine-tune properties such as binding affinity, selectivity, and pharmacokinetics.

In terms of potential applications, 3ethyl1{22{(9Hfluorenylmethoxycarbonyl}amino)ethoxyacetyl}azetidine3carboxylic acid (CAS No. 2172274972) may serve as a key intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, it could be used to develop inhibitors or modulators of enzymes involved in inflammatory pathways or neurotransmitter systems. The combination of fluorene-based groups and amide linkages suggests potential utility in designing molecules that require both hydrophobic interactions and polar interactions within biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies might include protecting group chemistry to handle the reactive amine and ester functionalities, followed by nucleophilic substitution reactions to introduce the desired side chains. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, enabling researchers to explore more intricate structures.

From a computational chemistry perspective, understanding the three-dimensional structure of 3ethyl1{22{(9Hfluorenylmethoxycarbonyl}amino)ethoxyacetyl}azetidine3carboxylic acid is crucial for predicting its behavior in biological systems. Molecular modeling techniques can help identify potential binding sites on target proteins or enzymes, providing insights into how the molecule might interact with its intended biological counterpart. These predictions are essential for guiding experimental efforts and optimizing lead compounds during drug development.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence pharmacokinetic properties such as metabolic stability and membrane permeability. In many cases, fluorine substitution enhances binding affinity by increasing lipophilicity while reducing susceptibility to enzymatic degradation. The presence of a fluorene moiety in this compound suggests that it may exhibit similar advantages when tested against biological targets.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3ethyl1{22{(9Hfluorenylmethoxycarbonyl}amino)ethoxyacetyl}azetidine3carboxylic acid will remain at the forefront of drug discovery efforts. Their complex structures offer opportunities for designing molecules with high specificity and efficacy, addressing unmet medical needs across various therapeutic areas.